
Isolongifolene extraction optimization from
plant sources

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isolongifolene

CAS No.: 1135-66-6

Cat. No.: S1504220

Get Quote

Key Technical Data & Properties of Isolongifolene

For researchers, having key quantitative data is essential for process design and troubleshooting. The table

below summarizes fundamental properties of isolongifolene.

Property Value / Description
Relevance to Extraction &
Experimentation

Chemical
Name

(-)-Isolongifolene [1] Precise identification for sourcing and

literature searches.

CAS Number 1135-66-6 [1] Unique identifier for ordering and regulatory

purposes.

Molecular
Formula

C₁₅H₂₄ [1] Determines molecular weight (204.36 g/mol)

for calculations.

Physical Form Colorless to pale yellow clear liquid

[1]

Aids in visual identification and purity

assessment.

Odor Profile Woody, dusty, amber, incense [1] Key for quality control in fragrance-related

applications.
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Property Value / Description
Relevance to Extraction &
Experimentation

Boiling Point 255-257 °C @ 760 mmHg [1] Critical for distillation and purification

parameter setup.

Flash Point 102.22 °C (216 °F) [1] Vital for establishing laboratory safety

protocols.

Solubility 0.1401 mg/L in water @ 25°C;

soluble in alcohol [1]

Guides solvent selection for extraction and

formulation.

Experimental Workflow: Catalytic Isolongifolene
Synthesis

A common industrial method for producing isolongifolene is the catalytic isomerization of longifolene, a

more abundant terpene found in turpentine oil [2] [3]. The following diagram illustrates a patented optimized

workflow using a sulfated zirconia catalyst, which offers high conversion efficiency and reusability [2].
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Start: Longifolene
(Primary raw material from turpentine oil)

Catalyst Preparation
Sulfated Zirconia (SZ)

• Zirconium hydroxide hydrolysis
• Sulfation with H₂SO₄

• Calcination at 600°C

Isomerization Reaction
• Solvent: Ethyl Acetate

• Catalyst: 5-10% SZ by weight
• Temperature: 30-40°C

• Agitation

Reaction Monitoring
Gas Chromatography (GC)

Tracks conversion to Isolongifolene

Is conversion
>95%?

No

Product Separation
• Filtration to recover solid catalyst
• Distillation to purify Isolongifolene

Yes

Catalyst Recycling
Reused for multiple cycles

after reactivation

Final Product
High-Purity Isolongifolene

Reuse loop
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Key Advantages of This Protocol:

High Efficiency: The sulfated zirconia solid superacid catalyst provides high conversion rates
(exceeding 95%) and selectivity for isolongifolene [2].

Reusability: The solid catalyst can be filtered, reactivated, and reused for multiple reaction cycles,
making the process more economical and sustainable [2].

Mild Conditions: The reaction proceeds effectively at relatively low temperatures (30-40°C),
reducing energy consumption [2].

Frequently Asked Questions for Researchers

Q1: What are the common industrial sources of isolongifolene? Isolongifolene is primarily derived from

plant sources, notably from the conifer family and Indian turpentine oil (Pinus longifolia Roxb.) [4] [3]. It

can also be isolated from the leaves of the herb Murraya koenigii [5] [6]. Industrially, it is more commonly

synthesized via the catalytic isomerization of longifolene, a major component of turpentine, as this provides

a more scalable and consistent supply [2] [3].

Q2: How can I improve the yield and purity of my isolongifolene extraction or synthesis? Based on the

patented process [2]:

Catalyst Optimization: Using a nano-crystalline sulfated zirconia catalyst has been shown to provide
high activity and stability.

Reaction Conditions: Maintain precise control over temperature (30-75°C is a typical range for such
reactions) and use an appropriate solvent like ethyl acetate [2] [3].

Process Monitoring: Employ gas chromatography (GC) to monitor the reaction progress in real-
time, allowing you to stop it at peak conversion and minimize by-products [2] [3].

Q3: What safety precautions should be taken when handling isolongifolene? While comprehensive

toxicological data is limited in the search results, the available safety information classifies it as an irritant

(Xi) [1]. Standard safety protocols should include:

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye

protection.
Ventilation: Work in a well-ventilated area or a fume hood.
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High-Temperature Care: Be cautious of its high boiling point and flash point (102°C) during any

heating or distillation steps [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.thegoodscentscompany.com/data/rw1382091.html
https://www.smolecule.com/products/s1504220?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1382091.html
https://patents.google.com/patent/US7132582B2/en
https://patents.google.com/patent/US3718698A/en
https://www.linkedin.com/pulse/pisolongifolene-natural-compound-derived-from-plants-w4jbc
https://www.sciencedirect.com/science/article/pii/S0891061820301599
https://scialert.net/fulltext/?doi=ajbs.2014.13.23
https://www.smolecule.com/products/b1504220#isolongifolene-extraction-optimization-from-plant-sources
https://www.smolecule.com/products/b1504220#isolongifolene-extraction-optimization-from-plant-sources
https://www.smolecule.com/products/b1504220#isolongifolene-extraction-optimization-from-plant-sources
https://www.smolecule.com/products/b1504220#isolongifolene-extraction-optimization-from-plant-sources
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1504220?utm_src=pdf-bulk
https://www.smolecule.com/products/s1504220?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1504220?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

